Cas no 41803-50-3 ( )

• Product Name: &nbsp
• CAS No: 41803-50-3
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 927387
• PubChem ID: 302495
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-benzamidopyridine-3-carboxylate
• 2-benzoylamino-nicotinic acid ethyl ester
• AC1L70MY
• AJ-333
• ethyl 2-(benzoylamino)nicotinate
• HMS2586E03
• NSC187567
• Oprea1_101185
• AJ-333/36115027
• NSC-187567
• MLS000703027
• SCHEMBL18640752
• SMR000226882
• DTXSID40307101
• CHEMBL1523318
• 41803-50-3
•  

• Inchi： 1S/C15H14N2O3/c1-2-20-15(19)12-9-6-10-16-13(12)17-14(18)11-7-4-3-5-8-11/h3-10H,2H2,1H3,(H,16,17,18)
• InChI Key： SJRCBWAFYROSPB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CN=C1NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.29
• LogP: 2.58360